Cas no 2680715-41-5 (2-N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 2680715-41-5
• MF: C₈H₅ClF₃N₃O₃
• MW: 283.591810941696
• CID: 5633092
• PubChem ID: 165915862
• Update Time: 2025-07-19

2-N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286725
• 2680715-41-5
• 2-[N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamido]acetic acid
• 2-N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid

• Inchi： 1S/C8H5ClF3N3O3/c9-4-1-2-5(14-13-4)15(3-6(16)17)7(18)8(10,11)12/h1-2H,3H2,(H,16,17)
• InChI Key： JHJMGDDZMCSLFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N(C(C(F)(F)F)=O)CC(=O)O

Computed Properties

• Exact Mass: 282.9971532g/mol
• Monoisotopic Mass: 282.9971532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-N-(6-chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid

2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic Acid (CAS No. 2680715-41-5): A Comprehensive Overview

2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS No. 2680715-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 6-chloropyridazin-3-yl moiety and a trifluoroacetamidoacetic acid functional group. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid is defined by its molecular formula C₁₀H₇ClF₃N₂O₃. The presence of the chloro and trifluoro groups imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for the treatment of various diseases. 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid has shown promise in several preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer research. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a potential candidate for further drug development.

The anti-inflammatory properties of 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid have been evaluated in various in vitro and in vivo models. Studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is attributed to its ability to interfere with the activation of nuclear factor-kappa B (NF-κB), a central regulator of inflammatory responses. These findings suggest that 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid has also shown promising anti-cancer activity. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anti-cancer activity is believed to involve the modulation of multiple signaling pathways, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are known to play critical roles in cell survival and proliferation.

The safety profile of 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully characterize its safety profile and to determine appropriate dosing regimens for clinical use.

The potential applications of 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid extend beyond inflammation and cancer. Recent research has explored its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. For instance, preliminary studies have suggested that the compound may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. Additionally, its ability to modulate metabolic pathways makes it a potential candidate for treating conditions such as diabetes and obesity.

In conclusion, 2-N-(6-Chloropyridazin-3-yl)-2,2,2-trifluoroacetamidoacetic acid (CAS No. 2680715-41-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and multifunctional properties make it an attractive candidate for further drug development. Ongoing research is focused on elucidating its mechanisms of action and optimizing its pharmacological profile for clinical use. As more data become available from preclinical and clinical studies, it is likely that this compound will play an important role in advancing the treatment of various diseases.